Cas no 851803-98-0 (2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product name: 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851803-98-0
• MF: C₂₁H₂₃ClN₂O₃S
• MW: 418.936923265457
• CID: 5929024
• PubChem ID: 5082900

2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole
• 851803-98-0
• [2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4-diethoxyphenyl)methanone
• (2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4-diethoxyphenyl)methanone
• AKOS024589053
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole
• F0630-1040

• Inchi： 1S/C21H23ClN2O3S/c1-3-26-18-10-9-15(13-19(18)27-4-2)20(25)24-12-11-23-21(24)28-14-16-7-5-6-8-17(16)22/h5-10,13H,3-4,11-12,14H2,1-2H3
• InChI Key： MIMBBUSFBOHWRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NCCN1C(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 418.1117915g/mol
• Monoisotopic Mass: 418.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole

Compound CAS No 851803-98-0: 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole

The compound 2-{(2-chlorophenyl)methylsulfanyl}-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole, identified by the CAS registry number 851803-98-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The structure of this compound is characterized by the presence of a methylsulfanyl group attached to a 2-chlorophenyl ring and a 3,4-diethoxybenzoyl group linked to the imidazole core. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. The imidazole core is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable scaffold in medicinal chemistry. The presence of the methylsulfanyl group and the diethoxybenzoyl group further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability. These features make it a promising candidate for applications in antifungal, anti-inflammatory, and anticancer therapies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and protection/deprotection strategies. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the formation of the imidazole ring is often carried out under acidic conditions using appropriate precursors. The introduction of the methylsulfanyl and diethoxybenzoyl groups requires precise control over reaction conditions to ensure regioselectivity and stereochemistry.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production and reduce oxidative stress. These findings underscore its potential as a lead compound for drug development.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for industrial production. However, advancements in catalytic processes and green chemistry have provided innovative solutions to these issues. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

In conclusion, the compound CAS No 851803-98-0, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of tools available for chemical research and pharmaceutical development. Continued exploration into its synthesis, optimization, and therapeutic applications will undoubtedly yield further insights into its potential as a novel drug candidate.